Cas no 1805434-74-5 (3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-nitropyridine)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-nitropyridine
• CAS No: 1805434-74-5
• MF: C₈H₇ClF₂N₂O₃
• MW: 252.602587938309
• CID: 4896107
• Update Time: 2025-05-20

3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-nitropyridine

• Inchi： 1S/C8H7ClF2N2O3/c1-16-8-5(3-9)4(7(10)11)2-6(12-8)13(14)15/h2,7H,3H2,1H3
• InChI Key： LIQJHAILKCGVKA-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC(=CC=1C(F)F)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-nitropyridine

Introduction to 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-nitropyridine (CAS No. 1805434-74-5)

3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-nitropyridine, identified by its CAS number CAS No. 1805434-74-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and industrial applications.

The structural features of 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-nitropyridine make it a versatile intermediate in the synthesis of various pharmacologically active molecules. The presence of a chloromethyl group provides a reactive site for further functionalization, while the difluoromethyl group enhances metabolic stability and binding affinity in drug design. Additionally, the methoxy and nitro substituents contribute to the compound's overall reactivity and biological profile.

In recent years, there has been a growing interest in developing novel compounds with enhanced efficacy and reduced side effects. Pyridine derivatives, such as 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-nitropyridine, have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The unique structural motifs present in this compound make it a valuable building block for the synthesis of targeted therapeutics.

The pharmaceutical industry has leveraged the reactivity of 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-nitropyridine to develop new drug candidates that exhibit promising preclinical results. For instance, researchers have utilized this compound to synthesize kinase inhibitors, which are crucial in cancer therapy. The chloromethyl group allows for facile coupling with amines and other nucleophiles, facilitating the construction of complex molecular architectures. Moreover, the difluoromethyl group has been shown to improve pharmacokinetic properties by enhancing lipophilicity and reducing metabolic degradation.

Agricultural applications of 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-nitropyridine have also been explored, particularly in the development of novel pesticides and herbicides. The compound's ability to interact with biological targets at multiple sites makes it an attractive candidate for designing environmentally friendly agrochemicals. Recent studies have highlighted its potential in controlling resistant weed species by disrupting essential enzymatic pathways.

The synthesis of 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-nitropyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles.

In conclusion, 3-(Chloromethyl)-4-(difluoromethyl)-2-methoxy-6-nitropyridine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing innovative therapeutics and agrochemicals. As research continues to uncover new applications for this compound, its importance in addressing global health and agricultural challenges is expected to grow.